Cas no 59702-07-7 (1-Methylpiperazin-2-one)

• Product Name: 1-Methylpiperazin-2-one
• CAS No: 59702-07-7
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD00102572
• CID: 57462
• PubChem ID: 4399042
• Update Time: 2025-04-18

1-Methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylpiperazin-2-one
• 1-Methyl-piperazin-2-one
• 1-METHYL-PIPERAZIN-2-ONE HYDROCHLORIDE
• 2-Piperazinone, 1-methyl-
• 1-methyl-2-oxo-piperazine
• 1-methyl-2-piperazinone
• 1-methylpiperazin-2-one(SALTDATA: HCl)
• 1-methylpiperazinone
• 2-Piperazinone,1-methyl
• 4-methyl-3-oxo-piperazine
• N-methyl-2-piperazinone
• Piperazinone,1-methyl- (9CI)
• 4-Methyl-3-oxopiperazine
• KJCIMSSFGUGTGA-UHFFFAOYSA-N
• AM20100457
• Piperazinone, 1-methyl-
• methylpiperazin-2-one
• CS-D0697
• 2-Piperazinone,1-methyl-
• A22566
• N-methyl piperazone
• BCP23187
• DTXSID40402847
• FT-0646804
• J-505004
• SY025326
• F1618-0605
• BS-12928
• 1-methyl-2-oxopiperazine
• EN300-83353
• N-methylpiperazinone
• N-methyl-piperazinone
• AKOS000351347
• SCHEMBL40177
• BB 0220715
• 59702-07-7
• 1-methylpiperazin-2-one, AldrichCPR
• methylpiperazinone
• MFCD00102572
• DB-005747
• 2-piperazinone, 1-methyl-, hydrochloride
• STK123477
• ALBB-010140

• MDL： MFCD00102572
• Inchi： 1S/C5H10N2O/c1-7-3-2-6-4-5(7)8/h6H,2-4H2,1H3
• InChI Key： KJCIMSSFGUGTGA-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1C

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 242°C at 760 mmHg
• Flash Point: 100.2±25.4 °C
• Refractive Index: 1.461
• PSA: 32.34000
• LogP: -0.68530
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Methylpiperazin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature